Cas no 2305079-56-3 (2,6-Diaza-spiro[3.4]octan-5-one tosylate)

• Product Name: 2,6-Diaza-spiro[3.4]octan-5-one tosylate
• CAS No: 2305079-56-3
• MF: C₁₃H₁₈N₂O₄S
• MW: 298.358022212982
• MDL: MFCD31693665
• CID: 4779149
• Update Time: 2026-02-27

2,6-Diaza-spiro[3.4]octan-5-one tosylate Chemical and Physical Properties

Names and Identifiers

• 2,6-Diaza-spiro[3.4]octan-5-one tosylate
• SB35690
• 2,6-Diazaspiro[3.4]octan-5-one tosylate
• 2,6-Diazaspiro[3.4]octan-5-one 4-methylbenzenesulfonate

• MDL： MFCD31693665
• Inchi： 1S/C7H8O3S.C6H10N2O/c1-6-2-4-7(5-3-6)11(8,9)10;9-5-6(1-2-8-5)3-7-4-6/h2-5H,1H3,(H,8,9,10);7H,1-4H2,(H,8,9)
• InChI Key： ODKSDLQJMFFMAP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.O=C1C2(CCN1)CNC2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 358
• Topological Polar Surface Area: 104

Additional information on 2,6-Diaza-spiro[3.4]octan-5-one tosylate

2,6-Diaza-spiro[3.4]octan-5-one Tosylate: A Comprehensive Overview

2,6-Diaza-spiro[3.4]octan-5-one tosylate, also known by its CAS number CAS No 2305079-56-3, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the spirocyclic family, characterized by its spiro structure where two rings are joined by a single atom. The presence of diazine groups (two nitrogen atoms) in the structure adds complexity and functionality to the molecule.

The synthesis of 2,6-diaza-spiro[3.4]octan-5-one tosylate involves a series of carefully designed reactions that ensure the formation of the spirocyclic core and the subsequent functionalization with a tosyl group. Recent advancements in synthetic chemistry have enabled more efficient pathways for constructing such complex structures, leveraging techniques like ring-closing metathesis and nucleophilic substitution reactions.

In terms of applications, 2,6-diaza-spiro[3.4]octan-5-one tosylate has shown promise in drug discovery and development. Its spirocyclic framework provides a rigid structure that can be exploited for designing bioactive molecules with specific pharmacokinetic profiles. For instance, researchers have explored its potential as a scaffold for creating inhibitors of kinases and other enzymes involved in disease pathways.

The tosyl group attached to the compound plays a crucial role in modulating its reactivity and solubility properties. This functional group is often used as a leaving group in substitution reactions, making it ideal for further chemical modifications. Recent studies have demonstrated that the presence of the tosyl group enhances the molecule's ability to undergo nucleophilic attacks, facilitating its use in constructing larger molecular frameworks.

From an analytical standpoint, CAS No 2305079-56-3 has been extensively characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses have provided insights into its molecular structure and stereochemistry, which are critical for understanding its behavior in different chemical environments.

In conclusion, 2,6-diaza-spiro[3.4]octan-5-one tosylate represents a valuable addition to the arsenal of complex organic molecules available for research and development. Its unique structural features and functional groups make it a versatile building block for advancing chemical science and pharmaceutical innovation.